Cas no 101511-34-6 (Benzoic acid,4-hydroxy-3-(3-methyl-2-buten-1-yl)-, methyl ester)

• Product Name: Benzoic acid,4-hydroxy-3-(3-methyl-2-buten-1-yl)-, methyl ester
• CAS No: 101511-34-6
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 181111
• PubChem ID: 127925
• Update Time: 2025-04-19

Benzoic acid,4-hydroxy-3-(3-methyl-2-buten-1-yl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-hydroxy-3-(3-methyl-2-buten-1-yl)-, methyl ester
• methyl 4-hydroxy-3-(3-methylbut-2-enyl)benzoate
• AC1L2SVW
• ACMC-20m4jv
• AG-D-08453
• CHEMBL463294
• CTK3J9855
• KB-257152
• methyl 4-hydroxy-3-(3'-methyl-2'-butenyl)benzoate
• methyl-4-hydroxy-3-prenylbenzoate
• Benzoic acid, 4-hydroxy-3-(3-methyl-2-butenyl)-, methyl ester
• Methyl 4-hydroxy-3-(3-methyl-2-butenyl)benzoate
• METHYL 4-HYDROXY-3-(3-METHYLBUT-2-EN-1-YL)BENZOATE
• 101511-34-6
• DTXSID70143973
• SCHEMBL10909155

• Inchi： 1S/C13H16O3/c1-9(2)4-5-10-8-11(13(15)16-3)6-7-12(10)14/h4,6-8,14H,5H2,1-3H3
• InChI Key： VTTIBUAIXVAPKR-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(=O)OC)C=C1C/C=C(\C)/C

Computed Properties

• Exact Mass: 220.10998
• Monoisotopic Mass: 220.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.093
• Boiling Point: 347.1°Cat760mmHg
• Flash Point: 143.9°C
• Refractive Index: 1.54
• PSA: 46.53
• LogP: 2.68750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Hydroxybenzoic acid alkyl esters